1-{2-(benzylsulfonyl)-4-[(4-methylphenyl)sulfonyl]-1,3-thiazol-5-yl}azepane

• IUPAC Name: 5-(azepan-1-yl)-2-benzylsulfonyl-4-(4-methylphenyl)sulfonyl-1,3-thiazole
• InChI: InChI=1S/C23H26N2O4S3/c1-18-11-13-20(14-12-18)32(28,29)21-22(25-15-7-2-3-8-16-25)30-23(24-21)31(26,27)17-19-9-5-4-6-10-19/h4-6,9-14H,2-3,7-8,15-17H2,1H3
• InChI Key: KZTWBALULGPIHA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=C(SC(=N2)S(=O)(=O)CC3=CC=CC=C3)N4CCCCCC4
• Molecular Formula: C23H26N2O4S3
• Molecular Weight: 490.7 g/mol

Description

1-{2-(benzylsulfonyl)-4-[(4-methylphenyl)sulfonyl]-1,3-thiazol-5-yl}azepane is a chemical compound that has shown potential in various scientific research applications. It is a thiazole derivative and has a unique chemical structure that makes it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 1-{2-(benzylsulfonyl)-4-[(4-methylphenyl)sulfonyl]-1,3-thiazol-5-yl}azepane is not fully understood. However, some studies suggest that it may inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the inflammatory response.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to reduce inflammation, inhibit tumor growth, and exhibit antimicrobial activity.

Advantages and Limitations for Lab Experiments

The advantages of using 1-{2-(benzylsulfonyl)-4-[(4-methylphenyl)sulfonyl]-1,3-thiazol-5-yl}azepane in lab experiments include its unique chemical structure, which makes it a promising candidate for further research. Its potential anti-inflammatory, antitumor, and antimicrobial properties also make it an attractive compound for drug discovery. However, the limitations of using this compound in lab experiments include its limited solubility in water and its potential toxicity.

Future Directions

There are several future directions for research on 1-{2-(benzylsulfonyl)-4-[(4-methylphenyl)sulfonyl]-1,3-thiazol-5-yl}azepane. One direction is to further study its mechanism of action and its potential as a therapeutic agent for various diseases, such as cancer and inflammatory diseases. Another direction is to explore its potential as a lead compound for the development of new drugs with improved efficacy and safety profiles. Additionally, further studies on the pharmacokinetics and toxicology of this compound are needed to fully understand its potential for clinical use.
Conclusion:
In conclusion, this compound is a promising compound for scientific research applications. Its unique chemical structure and potential anti-inflammatory, antitumor, and antimicrobial properties make it an attractive candidate for further research. Future studies on its mechanism of action, pharmacokinetics, and toxicology are needed to fully understand its potential for clinical use.

Scientific Research Applications

1-{2-(benzylsulfonyl)-4-[(4-methylphenyl)sulfonyl]-1,3-thiazol-5-yl}azepane has shown potential in various scientific research applications, including medicinal chemistry, drug discovery, and biological research. It has been studied for its anti-inflammatory, antitumor, and antimicrobial properties.